Cas no 845740-14-9 (BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)-)

• Product Name: BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)-
• CAS No: 845740-14-9
• MF: C₉H₇F₃OS
• MW: 220.211491823196
• CID: 3352530
• PubChem ID: 19931778
• Update Time: 2025-05-20

BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)-
• 2-(methylthio)-4-(trifluoromethyl)benzaldehyde
• SCHEMBL2799552
• MFCD28991158
• 845740-14-9

• Inchi： 1S/C9H7F3OS/c1-14-8-4-7(9(10,11)12)3-2-6(8)5-13/h2-5H,1H3
• InChI Key： XMMJWGSQOAUIDH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C(F)(F)F)C=C1SC

Computed Properties

• Exact Mass: 220.01697050Da
• Monoisotopic Mass: 220.01697050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Additional information on BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)-

Introduction to BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- (CAS No. 845740-14-9)

BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- (CAS No. 845740-14-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, offers a wide range of applications and potential uses in various scientific and industrial domains.

The molecular formula of BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- is C₁₀H₈F₃O₂S, and its molecular weight is approximately 233.23 g/mol. The presence of the trifluoromethyl group and the methylthio substituent imparts unique chemical properties to this compound, making it an attractive candidate for various chemical reactions and synthetic processes.

In recent years, BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- has been extensively studied for its potential applications in medicinal chemistry. Research has shown that compounds with similar structures exhibit significant biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines.

The synthetic versatility of BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- makes it a valuable intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to tailor its properties for specific applications. For example, the aldehyde group can be readily converted into other functional groups such as carboxylic acids, esters, or amines through well-established chemical transformations. This flexibility is crucial in the development of new drugs and materials.

In addition to its medicinal applications, BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- has found use in the field of materials science. The trifluoromethyl group imparts hydrophobic and lipophilic properties to the molecule, which can be advantageous in the design of coatings and polymers with enhanced durability and resistance to environmental factors. Recent studies have explored the use of this compound as a building block for advanced materials with improved thermal stability and mechanical strength.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- is ongoing to ensure its safe use in various industries. Preliminary studies suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions.

In conclusion, BENZALDEHYDE, 2-(METHYLTHIO)-4-(TRIFLUOROMETHYL)- (CAS No. 845740-14-9) is a promising compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.